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Compound of Interest

4-Bromo-2-(1H-pyrazol-3-
Compound Name:
yl)phenol

Cat. No.: B1194080

Technical Guide: 4-Bromo-2-(1H-pyrazol-3-
yl)phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-2-(1H-pyrazol-3-yl)phenol, a
versatile heterocyclic compound with applications in pharmaceutical and agrochemical
research. The document details its commercial availability, purity, physicochemical properties, a
plausible synthesis protocol, and potential biological activities.

Commercial Availability and Purity

4-Bromo-2-(1H-pyrazol-3-yl)phenol is readily available from a variety of chemical suppliers.
The compound is typically offered at a purity of 98% or higher, as determined by Gas
Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). For research and
development purposes, it is crucial to source materials with well-documented purity and
analytical data.

Below is a summary of representative commercial suppliers and their typical product
specifications. Please note that catalog numbers, pricing, and availability are subject to change
and should be verified on the respective supplier's website.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1194080?utm_src=pdf-interest
https://www.benchchem.com/product/b1194080?utm_src=pdf-body
https://www.benchchem.com/product/b1194080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Molecular
. CAS . Molecular .
Supplier Purity Weight ( Appearance
Number Formula
g/mol )
White to light
yellow to
> 98% (GC) CoH7BrN20J[1
Chem-Impex 99067-15-9 1] | 239.07[1] purple
powder to
crystal[1]
Aladdin .
S 99067-15-9 >98% CoH7BrN20 239.07 Not specified
Scientific
White to Light
Tokyo yellow to
Chemical 99067-15-9 >98.0% (GC)  CoH7BrN20 239.07 Purple
Industry (TCI) powder to
crystal
Santa Cruz
) n CoH7BrN20[2 n
Biotechnolog 99067-15-9 Not specified | 239.07[2] Not specified
y (SCBT)
Sigma- -
) 99067-15-9 98% CoH7BrN20 239.07 Not specified
Aldrich

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-2-(1H-pyrazol-3-yl)phenol is

provided below.
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Property Value Reference

4-Bromo-2-(1H-pyrazol-3-

IUPAC Name
yl)phenol
3-(5-Bromo-2-
Synonyms [1]
hydroxyphenyl)pyrazole
CAS Number 99067-15-9 [11[3]
Molecular Formula CoH7BrN20 [11[3]
Molecular Weight 239.07 g/mol [1][3]
Melting Point 158 - 162 °C [1]

White to light yellow to purple
Appearance [1]
powder to crystal

Solubility Soluble in methanol

Experimental Protocols

While a specific, detailed synthesis protocol for 4-Bromo-2-(1H-pyrazol-3-yl)phenol is not
readily available in the cited literature, a plausible and commonly employed method for the
synthesis of 3-arylpyrazoles involves the cyclization of a chalcone precursor with hydrazine.
The following is a generalized experimental protocol based on this established synthetic route.

Synthesis of 4-Bromo-2-(1H-pyrazol-3-yl)phenol from 5'-Bromo-2'-hydroxychalcone

This two-step synthesis involves the Claisen-Schmidt condensation to form the chalcone,
followed by cyclization with hydrazine hydrate.

Step 1: Synthesis of 5'-Bromo-2'-hydroxychalcone (Intermediate)

o Reaction Setup: To a solution of 2-hydroxy-5-bromoacetophenone (1 equivalent) and an
appropriate aromatic aldehyde (e.g., benzaldehyde, 1 equivalent) in ethanol, add a catalytic
amount of a strong base (e.g., sodium hydroxide or potassium hydroxide) dropwise at room
temperature.
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e Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress
by Thin Layer Chromatography (TLC) until the starting materials are consumed.

e Workup: Once the reaction is complete, pour the mixture into ice-cold water and acidify with
dilute hydrochloric acid to precipitate the chalcone.

« Purification: Filter the solid product, wash with water until neutral, and dry. Recrystallize the
crude product from a suitable solvent like ethanol to obtain pure 5-Bromo-2'-
hydroxychalcone.

Step 2: Synthesis of 4-Bromo-2-(1H-pyrazol-3-yl)phenol

e Reaction Setup: Dissolve the synthesized 5'-Bromo-2'-hydroxychalcone (1 equivalent) in a
suitable solvent such as ethanol or glacial acetic acid.

» Addition of Hydrazine: Add hydrazine hydrate (a slight excess, e.g., 1.2 equivalents) to the
solution.

e Reaction Conditions: Reflux the reaction mixture for several hours. The reaction progress
should be monitored by TLC.

o Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-
cold water.

« Purification: Collect the precipitated solid by filtration, wash thoroughly with water, and dry.
The crude product can be further purified by recrystallization from a solvent such as
methanol to yield pure 4-Bromo-2-(1H-pyrazol-3-yl)phenol.

Analytical Characterization:

The structure and purity of the synthesized compound should be confirmed using standard
analytical techniques:

e 'H and 3C NMR Spectroscopy: To confirm the chemical structure and identify characteristic
proton and carbon signals.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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« Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

¢ Melting Point Analysis: To assess the purity of the compound.

Potential Biological Activities and Applications

4-Bromo-2-(1H-pyrazol-3-yl)phenol serves as a valuable building block in medicinal
chemistry and agrochemical synthesis.[1] Its structural features, including the pyrazole ring and
the substituted phenol, are common pharmacophores in biologically active molecules.

Pharmaceutical Research:

» Neurological Disorders: This compound is utilized as an intermediate in the synthesis of
pharmaceuticals targeting neurological disorders, potentially through interaction with specific
brain receptors.[1]

» Antibacterial Agents: Pyrazole derivatives are known to exhibit a wide range of biological
activities, including antibacterial effects. 4-Bromo-2-(1H-pyrazol-3-yl)phenol and its
derivatives have been investigated for their inhibitory effects against various bacterial strains.

Agrochemical Research:

e The unique structure of 4-Bromo-2-(1H-pyrazol-3-yl)phenol makes it a useful intermediate
in the development of novel pesticides and other agrochemicals.[1]

Visualizations

Logical Workflow for Synthesis and Antibacterial Screening

The following diagram illustrates a general workflow for the synthesis of 4-Bromo-2-(1H-
pyrazol-3-yl)phenol and its subsequent evaluation for antibacterial activity.
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Caption: A logical workflow for the synthesis and antibacterial screening of 4-Bromo-2-(1H-
pyrazol-3-yl)phenol.

General Synthesis Pathway

The diagram below outlines the general two-step chemical synthesis route described in the
experimental protocols.
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Caption: General reaction scheme for the synthesis of 4-Bromo-2-(1H-pyrazol-3-yl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]

¢ 2. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1194080?utm_src=pdf-body
https://www.benchchem.com/product/b1194080?utm_src=pdf-body
https://www.benchchem.com/product/b1194080?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194080?utm_src=pdf-body
https://www.benchchem.com/product/b1194080?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/26030
https://wap.guidechem.com/question/what-is-the-synthesis-method-o-id135939.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 3. Page loading... [guidechem.com]

 To cite this document: BenchChem. [Commercial availability and purity of 4-Bromo-2-(1H-
pyrazol-3-yl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194080#commercial-availability-and-purity-of-4-
bromo-2-1h-pyrazol-3-yl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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